Cas no 771584-05-5 (2-(4-propan-2-ylphenyl)sulfonylethanamine)

• Product Name: 2-(4-propan-2-ylphenyl)sulfonylethanamine
• CAS No: 771584-05-5
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• CID: 4457623
• PubChem ID: 24263897
• Update Time: 2025-04-24

2-(4-propan-2-ylphenyl)sulfonylethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-propan-2-ylphenyl)sulfonylethanamine
• 2-(4-ISOPROPYLBENZENESULFONYL)ETHANAMINE
• DTXSID90640575
• 2-(4-ISOPROPYLPHENYLSULFONYL)ETHANAMINE
• 2-[4-(Propan-2-yl)benzene-1-sulfonyl]ethan-1-amine
• 771584-05-5
• AKOS000174243

• MDL： MFCD06213318
• Inchi： 1S/C11H17NO2S/c1-9(2)10-3-5-11(6-4-10)15(13,14)8-7-12/h3-6,9H,7-8,12H2,1-2H3
• InChI Key： WNGAWYIAWGDANL-UHFFFAOYSA-N
• SMILES： S(CCN)(C1C=CC(=CC=1)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 227.09799996Da
• Monoisotopic Mass: 227.09799996Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.5Ų